5-Desfluoro Sitagliptin
5-Desfluoro Sitagliptin
Brand Name:
Vulcanchem
CAS No.:
1345822-86-7
VCID:
VC0031763
InChI:
InChI=1S/C16H16F5N5O.H3O4P/c17-10-2-1-9(12(18)6-10)5-11(22)7-14(27)25-3-4-26-13(8-25)23-24-15(26)16(19,20)21;1-5(2,3)4/h1-2,6,11H,3-5,7-8,22H2;(H3,1,2,3,4)/t11-;/m1./s1
SMILES:
C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=C(C=C(C=C3)F)F)N.OP(=O)(O)O
Molecular Formula:
C₁₆H₁₉F₅N₅O₅P
Molecular Weight:
487.32
5-Desfluoro Sitagliptin
CAS No.: 1345822-86-7
Reference Standards
VCID: VC0031763
Molecular Formula: C₁₆H₁₉F₅N₅O₅P
Molecular Weight: 487.32
CAS No. | 1345822-86-7 |
---|---|
Product Name | 5-Desfluoro Sitagliptin |
Molecular Formula | C₁₆H₁₉F₅N₅O₅P |
Molecular Weight | 487.32 |
IUPAC Name | (3R)-3-amino-4-(2,4-difluorophenyl)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]butan-1-one;phosphoric acid |
Standard InChI | InChI=1S/C16H16F5N5O.H3O4P/c17-10-2-1-9(12(18)6-10)5-11(22)7-14(27)25-3-4-26-13(8-25)23-24-15(26)16(19,20)21;1-5(2,3)4/h1-2,6,11H,3-5,7-8,22H2;(H3,1,2,3,4)/t11-;/m1./s1 |
SMILES | C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=C(C=C(C=C3)F)F)N.OP(=O)(O)O |
Synonyms | (R)-3-Amino-4-(2,4-difluorophenyl)-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)butan-1-one-phosphate |
PubChem Compound | 71253050 |
Last Modified | Nov 11 2021 |
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